Cas no 5685-05-2 (2-Mercaptothiazole)

2-Mercaptothiazole structure

Product Name:2-Mercaptothiazole

CAS No:5685-05-2

Molecular Formula:C₃H₃NS₂

Molecular Weight:117.1926

MDL:MFCD00022449

CID:46096

PubChem ID:1201387

2-Mercaptothiazole Properties

Names and Identifiers

- 2-Mercaptothiazole
- 2(3h)-thiazolethione
- 1,3-thiazole-2-thiol
- 2-Mercapto-1,3-thiazole
- 2-mercapto-thiazole
- 2-sulfanyl-1,3-thiazole
- 2-thiazolethiol
- 4-Thiazoline-2-thione
- delta4-Thiazoline-2-thione
- mercaptothiazole
- Thiazoline-2-thione
- 2-Thiazolethiol(6CI)
- 4-Thiazoline-2-thione (7CI,8CI)
- NSC 24294
- NSC 41217
- D4-Thiazoline-2-thione
- thiazole-2-thiol
- 3H-thiazole-2-thione
- 1,3-Thiazole-2(3H)-thione
- .DELTA.4-Thiazoline-2-thione
- I103PUS4QR
- OCVLSHAVSIYKLI-UHFFFAOYSA-N
- NSC24294
- 3H-1,3-thiazole-2-thione
- 2-Mercapto thiazole
- thiazole-2-thione
- C3H3NS2
- KSC232C9H
- THI003
- SCH
- EN300-52978
- SCHEMBL23753
- AKOS000148212
- 2-thiothiazole
- FT-0612774
- InChI=1/C3H3NS2/c5-3-4-1-2-6-3/h1-2H,(H,4,5)
- 5685-05-2
- OCVLSHAVSIYKLI-UHFFFAOYSA-
- 1,3-Thiazol-2-yl hydrosulfide
- 1,3-Thiazol-2-yl hydrosulfide #
- CS-W011225
- AS-15499
- A831204
- 2,3-dihydro-1,3-thiazole-2-thione
- UNII-I103PUS4QR
- NSC41217
- thiazole-2(3h)-thione
- NS00006916
- E82072
- AM10703
- n-acetyl thiazolidinethione
- CS-0166787
- 2-thioxothiazole
- A840307
- AKOS028108754
- SCHEMBL9646912
- MFCD00022449
- M1739
- 82358-09-6
- NSC-41217
- DTXSID50205381
- NSC-24294
- Q-100840
- FT-0649250
- A855083
- Thiazolidinethione
- SCHEMBL163528
- DB-021263
- 2-Thiazolethiol
- DB-000397
- 2(3H)-Thiazolethione
- 1,3-Thiazole-2-thiol
- +Expand
- MDL： MFCD00022449
- InChIKey： OCVLSHAVSIYKLI-UHFFFAOYSA-N
- Inchi： 1S/C3H3NS2/c5-3-4-1-2-6-3/h1-2H,(H,4,5)
- SMILES： S1C([H])=C([H])N([H])C1=S

Computed Properties

Exact Mass: 116.970691g/mol
Surface Charge: 0
XLogP3: 0.9
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 116.970691g/mol
Monoisotopic Mass: 116.970691g/mol
Topological Polar Surface Area: 69.4Å²
Heavy Atom Count: 6
Complexity: 97
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 1.43180
PSA: 79.93000
Boiling Point: 194.7°C at 760 mmHg

2-Mercaptothiazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00E939-250mg	2-Mercaptothiazole	5685-05-2	95%	250mg	$10.00
A2B Chem LLC	AG64165-250mg	2-Mercaptothiazole	5685-05-2	95%	250mg	$10.00	2024-04-19
Aaron	AR00E9BL-250mg	2-Mercaptothiazole	5685-05-2	98%	250mg	$7.00
Ambeed	A668171-250mg	Thiazole-2(3H)-thione	5685-05-2	95%	250mg	$13.0	2024-05-31
Chemenu	CM398415-5g	2-Mercaptothiazole	5685-05-2	95%+	5g	$133	2022-12-31
eNovation Chemicals LLC	D329577-500mg	2-Mercapto thiazole	5685-05-2	96%	500mg	$285	2022-09-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD240618-250mg	Thiazole-2(3H)-thione	5685-05-2	95%	250mg	￥51.0	2024-04-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X44155-1g	Thiazole-2(3H)-thione	5685-05-2	95%	1g	¥77.0	2024-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T909978-5g	Thiazole-2(3H)-thione	5685-05-2	95%	5g	1,149.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PK124-200mg	2-Mercaptothiazole	5685-05-2	95%	200mg	84.0CNY

2-Mercaptothiazole Suppliers

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:5685-05-2)

MR./MRS.:SUN WEN TING

Phone:13914000513

Email:sales1@senfeida.com

2-Mercaptothiazole Related Literature

1. 4,5-Substituted C^C* cyclometalated thiazol-2-ylidene platinum(ii) complexes – synthesis and photophysical properties

Hendrik Leopold,Thomas Strassner Dalton Trans. 2017 46 7800
2. Annulated and bridged tetrahydrofurans from alkenoxyl radical cyclization

Christine Schur,Harald Kelm,Thomas Gottwald,Arne Ludwig,Rainer Kneuer,Jens Hartung Org. Biomol. Chem. 2014 12 8288
3. Synthesis of β-imino-sulphones. Reaction of the β-imino-sulphones with carbon disulphide

Motomu Muraoka,Tatsuo Yamamoto,Takashi Ebisawa,Wataru Kobayashi,Tatsuo Takeshima J. Chem. Soc. Perkin Trans. 1 1978 1017
4. Route towards diselenadiazafulvalenes

Zdenko ?asar,Patricia Bénard-Rocherullé,Alenka Majcen-Le Maréchal,Dominique Lorcy Chem. Commun. 2001 1336
5. Efficient construction of C–S and C–N bonds via metal-free reductive coupling of N-tosylhydrazones with benzo[d]thiazole-2-thiol

Yuqing Lin,Puying Luo,Qiang Zheng,Yumei Liu,Xiaoyan Sang,Qiuping Ding RSC Adv. 2014 4 16855
6. Gold dithiolene complexes: easy access to 2-alkylthio-thiazoledithiolate complexes

Agathe Filatre-Furcate,Pascale Auban-Senzier,Marc Fourmigué,Thierry Roisnel,Vincent Dorcet,Dominique Lorcy Dalton Trans. 2015 44 15683
7. Synthesis of bridged thiazolium salts as models for thiamin

Finian J. Leeper,David H. C. Smith J. Chem. Soc. Perkin Trans. 1 1995 861
8. Microwave-assisted generation of alkoxyl radicals and their use in additions, β-fragmentations, and remote functionalizations

Jens Hartung,Kristina Daniel,Thomas Gottwald,Andreas Gro?,Nina Schneiders Org. Biomol. Chem. 2006 4 2313
9. Slight structural modulation around a pivotal bond: high impact on enantiomeric stability

Daniel Farran,Nicolas Vanthuyne,Giulia Bossa,Vincent Belot,Muriel Albalat,Marion Jean,Christian Roussel New J. Chem. 2021 45 16039
10. An approach to the synthesis of 4-aryl and 5-aryl substituted thiazole-2(3H)-thiones employing flow processing

Monaem Balti,Shelli A. Miller,Mohamed Lotfi Efrit,Nicholas E. Leadbeater RSC Adv. 2016 6 72165

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